Cas no 944898-08-2 (5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID)

• Product Name: 5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID
• CAS No: 944898-08-2
• MF: C₉H₅FN₂O₃
• MW: 208.146005392075
• CID: 1000988
• PubChem ID: 23358703
• Update Time: 2025-06-07

5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID
• SCHEMBL8840165
• 5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOLE-2-CARBOXYLICACID
• 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid, AldrichCPR
• CS-0290860
• 944898-08-2
• EN300-1697194
• DTXSID70633344
• AB56095
• F87596
• DB-381586

• Inchi： 1S/C9H5FN2O3/c10-6-3-1-5(2-4-6)7-11-12-8(15-7)9(13)14/h1-4H,(H,13,14)
• InChI Key： ATRZEFITCDULRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C(C(=O)O)O1

Computed Properties

• Exact Mass: 208.02842019g/mol
• Monoisotopic Mass: 208.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 392.1±44.0 °C at 760 mmHg
• Flash Point: 191.0±28.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)